Cas no 72298-63-6 (Decanoyl-p-nitroanilide)

• Product Name: Decanoyl-p-nitroanilide
• CAS No: 72298-63-6
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 549437
• PubChem ID: 4124417
• Update Time: 2025-06-10

Decanoyl-p-nitroanilide Chemical and Physical Properties

Names and Identifiers

• Decanamide,N-(4-nitrophenyl)-
• DECANOYL P-NITROANILINE
• Decanoyl-p-nitroanilide
• N-(4-nitrophenyl)decanamide
• N-Decanoyl p-Nitroaniline
• DEPNA
• FT-0768928
• 4'-NITRODECANANILIDE
• DTXSID60399583
• AKOS040755684
• 72298-63-6
• AKOS003867914
• CS-0079735
• CHEBI:231301
• N-Decanoyl-p-nitroaniline
• HY-120971
• DB-255685

• Inchi： 1S/C16H24N2O3/c1-2-3-4-5-6-7-8-9-16(19)17-14-10-12-15(13-11-14)18(20)21/h10-13H,2-9H2,1H3,(H,17,19)
• InChI Key： OYQMGBPTCMSMAD-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCC)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 292.17900
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Melting Point: 71-73℃
• PSA: 74.92000
• LogP: 5.27020

Additional information on Decanoyl-p-nitroanilide

Decanoyl-p-nitroanilide (CAS No. 72298-63-6): A Comprehensive Overview

Decanoyl-p-nitroanilide, with the chemical formula C₁₆H₂₃NO₄ and CAS number 72298-63-6, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, characterized by its decanoyl and p-nitroanilide functional groups, has garnered attention due to its unique structural properties and potential applications in various chemical and biological processes.

The synthesis of Decanoyl-p-nitroanilide involves a series of well-defined chemical reactions that highlight the compound's reactivity and versatility. The presence of the decanoyl group, a long-chain aliphatic moiety, contributes to the compound's lipophilicity, making it a valuable candidate for drug delivery systems and membrane interactions. On the other hand, the p-nitroanilide group introduces a polar aromatic ring system, which can participate in hydrogen bonding and other non-covalent interactions, enhancing its solubility and bioavailability.

In recent years, Decanoyl-p-nitroanilide has been explored for its potential role in medicinal chemistry. Its structural features make it an excellent scaffold for developing new pharmaceutical agents. Researchers have been particularly interested in its ability to modulate biological pathways by interacting with specific enzymes and receptors. For instance, studies have shown that derivatives of Decanoyl-p-nitroanilide can exhibit inhibitory effects on certain enzymes involved in inflammation and pain signaling.

The compound's pharmacological properties have also been investigated in the context of anti-cancer therapies. The decanoyl group's ability to enhance cell membrane penetration has been leveraged to develop prodrugs that release active pharmaceutical ingredients directly into tumor cells. Additionally, the p-nitroanilide moiety has been found to interfere with cancer cell proliferation by inhibiting key signaling pathways. These findings have opened up new avenues for the development of targeted cancer treatments.

From a chemical biology perspective, Decanoyl-p-nitroanilide serves as a valuable tool for studying protein-ligand interactions. Its well-defined structure allows researchers to design and synthesize analogs with specific modifications to probe binding affinities and mechanisms. Such studies are crucial for understanding how small molecules interact with biological targets, which is essential for drug discovery and development.

The analytical characterization of Decanoyl-p-nitroanilide has been extensively studied using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed insights into the compound's molecular structure and purity. High-performance liquid chromatography (HPLC) has also been employed for its separation and quantification in mixtures.

In industrial applications, Decanoyl-p-nitroanilide has found use as an intermediate in the synthesis of more complex organic compounds. Its stability under various reaction conditions makes it a reliable building block for fine chemical manufacturing. Furthermore, its compatibility with green chemistry principles has made it an attractive choice for sustainable chemical processes.

The environmental impact of Decanoyl-p-nitroanilide has also been assessed through biodegradability studies. Research indicates that the compound undergoes slow degradation under natural conditions but can be effectively broken down using advanced wastewater treatment technologies. This information is crucial for ensuring safe handling and disposal practices in industrial settings.

Future research directions for Decanoyl-p-nitroanilide include exploring its potential in nanotechnology applications. The compound's ability to form stable complexes with nanoparticles has opened up possibilities for targeted drug delivery systems. Additionally, its role in developing smart materials that respond to external stimuli is being investigated, which could have implications in sensors and actuators.

In conclusion, Decanoyl-p-nitroanilide (CAS No. 72298-63-6) is a multifaceted compound with significant applications in pharmaceuticals, chemical biology, and industrial chemistry. Its unique structural features and versatile reactivity make it a valuable tool for researchers across various disciplines. As our understanding of its properties continues to grow, so too will its potential applications in advancing scientific knowledge and technological innovation.